6-(5-amino-3-methyl-1H-pyrazol-1-yl)-1-(m-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

• IUPAC Name: 6-(5-amino-3-methylpyrazol-1-yl)-1-(3-methylphenyl)-5H-pyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C16H15N7O/c1-9-4-3-5-11(6-9)22-14-12(8-18-22)15(24)20-16(19-14)23-13(17)7-10(2)21-23/h3-8H,17H2,1-2H3,(H,19,20,24)
• InChI Key: ICKRZTCELULPOR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C3=C(C=N2)C(=O)NC(=N3)N4C(=CC(=N4)C)N
• Molecular Formula: C16H15N7O
• Molecular Weight: 321.34 g/mol

Description

Synthesis Analysis

The synthesis of pyrazolo[3,4-d]pyrimidin-4(5H)-ones involves regiospecific annulation and nucleophilic addition reactions. A notable method includes the iminophosphorane-mediated annulation followed by nucleophilic addition with amines, starting from commercially available 4-methylaniline and malononitrile. This method showcases an efficient approach to synthesize the desired compound with clearly characterized structures through IR, 1H NMR, MS, and X-ray diffraction crystallography (Wu et al., 2010).

Scientific Research Applications

Synthesis and Derivatives

• The compound and its derivatives have been synthesized for various scientific purposes. Miyashita et al. (1990) described the facile preparation of 1H-pyrazolo[3,4-d]pyrimidin-4(5H)-ones and its 6-substituted derivatives, showcasing the compound's potential in chemical synthesis and research (Miyashita et al., 1990).

Biological Activity and Applications

• Various studies have investigated the biological activity of similar compounds. Petrie et al. (1985) explored the synthesis and biological activity of 6-azacadeguomycin and certain 3,4,6-trisubstituted pyrazolo[3,4-d]pyrimidine ribonucleosides, indicating research interest in the compound's potential medical applications (Petrie et al., 1985).

Antimicrobial and Anticancer Properties

• Hafez et al. (2016) synthesized novel pyrazole derivatives, including pyrazolo[4,3-d]-pyrimidine derivatives, and evaluated them for their in vitro antimicrobial and anticancer activity. This highlights the potential of these compounds in the development of new antimicrobial and anticancer agents (Hafez et al., 2016).

Applications in Drug Synthesis

• Rahmouni et al. (2016) reported on the synthesis of a novel series of pyrazolopyrimidines and their evaluation as anticancer and anti-5-lipoxygenase agents, demonstrating the compound's relevance in drug development and pharmacological research (Rahmouni et al., 2016).

Chemical Properties and Analysis

• Research by Rashad et al. (2014) focused on the synthesis and isomerization of novel pyrazolopyrimidine and pyrazolotriazolopyrimidine derivatives, contributing to the understanding of the chemical properties and potential transformations of this compound (Rashad et al., 2014).